Cas no 62208-87-1 (1,3-Benzodioxole-4-acetaldehyde)
62208-87-1 structure
Product Name:1,3-Benzodioxole-4-acetaldehyde
CAS No:62208-87-1
MF:C9H8O3
MW:164.158022880554
CID:454379
PubChem ID:23424128
Update Time:2025-04-19
1,3-Benzodioxole-4-acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-4-acetaldehyde
- 2-(1,3-benzodioxol-4-yl)acetaldehyde
- (2H-1,3-Benzodioxol-4-yl)acetaldehyde
- SCHEMBL3098484
- 62208-87-1
- DTXSID00633953
- FUCSPKRFPKVOKV-UHFFFAOYSA-N
- 2-(2,3-methylenedioxyphenyl)acetaldehyde
-
- Inchi: 1S/C9H8O3/c10-5-4-7-2-1-3-8-9(7)12-6-11-8/h1-3,5H,4,6H2
- InChI Key: FUCSPKRFPKVOKV-UHFFFAOYSA-N
- SMILES: O1COC2=CC=CC(CC=O)=C12
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1,3-Benzodioxole-4-acetaldehyde Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
62208-87-1 (1,3-Benzodioxole-4-acetaldehyde) Related Products
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